Cas no 1019127-40-2 (2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine)

1019127-40-2 structure
Product name:2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine
2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolidine, 2-(4,5,6,7-tetrahydrobenzo[b]thien-2-yl)-
- 2-(4,5,6,7-Tetrahydrobenzo[b]thiophen-2-yl)pyrrolidine
- 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine
- CS-0267438
- 1019127-40-2
- EN300-1852813
- AKOS000209038
-
- Inchi: 1S/C12H17NS/c1-2-6-11-9(4-1)8-12(14-11)10-5-3-7-13-10/h8,10,13H,1-7H2
- InChI Key: CHKRTQOUXNQMAL-UHFFFAOYSA-N
- SMILES: N1CCCC1C1SC2CCCCC=2C=1
Computed Properties
- Exact Mass: 207.10817072g/mol
- Monoisotopic Mass: 207.10817072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.3Ų
- XLogP3: 2.8
Experimental Properties
- Density: 1.119±0.06 g/cm3(Predicted)
- Boiling Point: 338.7±30.0 °C(Predicted)
- pka: 9.81±0.10(Predicted)
2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1852813-0.05g |
2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine |
1019127-40-2 | 0.05g |
$707.0 | 2023-09-18 | ||
Enamine | EN300-1852813-1.0g |
2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine |
1019127-40-2 | 1g |
$1272.0 | 2023-06-02 | ||
Enamine | EN300-1852813-0.1g |
2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine |
1019127-40-2 | 0.1g |
$741.0 | 2023-09-18 | ||
Enamine | EN300-1852813-0.25g |
2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine |
1019127-40-2 | 0.25g |
$774.0 | 2023-09-18 | ||
Enamine | EN300-1852813-2.5g |
2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine |
1019127-40-2 | 2.5g |
$1650.0 | 2023-09-18 | ||
Enamine | EN300-1852813-10.0g |
2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine |
1019127-40-2 | 10g |
$5467.0 | 2023-06-02 | ||
Enamine | EN300-1852813-1g |
2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine |
1019127-40-2 | 1g |
$842.0 | 2023-09-18 | ||
Enamine | EN300-1852813-5g |
2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine |
1019127-40-2 | 5g |
$2443.0 | 2023-09-18 | ||
Enamine | EN300-1852813-0.5g |
2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine |
1019127-40-2 | 0.5g |
$809.0 | 2023-09-18 | ||
Enamine | EN300-1852813-10g |
2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine |
1019127-40-2 | 10g |
$3622.0 | 2023-09-18 |
2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine Related Literature
-
Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
-
Kenji Sakota,Markus Schütz,Matthias Schmies,Raphael Moritz,Aude Bouchet,Takamasa Ikeda,Yuuki Kouno,Hiroshi Sekiya,Otto Dopfer Phys. Chem. Chem. Phys., 2014,16, 3798-3806
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